Cas no 1197397-89-9 (CBL0137 hydrochloride)

• Product Name: CBL0137 hydrochloride
• CAS No: 1197397-89-9
• MF: C₂₁H₂₅ClN₂O₂
• MW: 372.89
• CID: 2853824
• PubChem ID: 44519123
• Update Time: 2025-11-01

CBL0137 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[6-acetyl-9-[2-(propan-2-ylamino)ethyl]carbazol-3-yl]ethanone,hydrochloride
• CBL-C137 hydrochloride
• Curaxin-137 hydrochloride
• CBL0137 hydrochloride
• 1,1'-(9-(2-(Isopropylamino)ethyl)-9H-carbazole-3,6-diyl)diethanone hydrochloride
• 1-[6-acetyl-9-[2-(propan-2-ylamino)ethyl]carbazol-3-yl]ethanone;hydrochloride
• HMS3749A19
• CBL0137 (hydrochloride)
• CBL0137 HCl
• AKOS037515575
• 1197397-89-9
• cbl-0137 free base hydrochloride
• BS-14612
• DA-51651
• UNII-FOY14S7DFX
• GLXC-02400
• XXB39789
• CBL0137(CBL-0137)
• 3,6-Diacetyl-9-(2-isopropylamino-ethyl)-9H-carbazole Hydrochloride
• CBL 0137 [WHO-DD]
• HY-18935A
• 1,1'-(9-(2-((1-Methylethyl)imino)ethyl)-9H-carbazole-3,6-diyl)bisethanone, hydrochloride (1:1)
• CS-0033711
• 1,1'-(9-(2-(Isopropylamino)ethyl)-9H-carbazole-3,6-diyl)bis(ethan-1-one) hydrochloride
• CBL0137 (CBL-0137)
• CCG-268335
• D80363
• Q27278110
• cblc137 hydrochloride
• BCP29139
• s8483
• FOY14S7DFX

• Inchi： 1S/C21H24N2O2.ClH/c1-13(2)22-9-10-23-20-7-5-16(14(3)24)11-18(20)19-12-17(15(4)25)6-8-21(19)23;/h5-8,11-13,22H,9-10H2,1-4H3;1H
• InChI Key： IXRKBBVMDMKAEB-UHFFFAOYSA-N
• SMILES： CC(C1C=C2C(N(CCNC(C)C)C3=CC=C(C=C32)C(C)=O)=CC=1)=O.Cl

Computed Properties

• Exact Mass: 372.16
• Monoisotopic Mass: 372.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1A^2

CBL0137 hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on CBL0137 hydrochloride

Research Brief on CBL0137 Hydrochloride (CAS: 1197397-89-9): Mechanisms and Therapeutic Potential

CBL0137 hydrochloride (CAS: 1197397-89-9) is a novel small-molecule compound that has garnered significant attention in the field of chemical biology and oncology due to its unique mechanism of action targeting the Facilitates Chromatin Transcription (FACT) complex. FACT is a histone chaperone involved in DNA repair, transcription, and replication, making it a promising target for cancer therapy. Recent studies have demonstrated that CBL0137 effectively disrupts FACT function, leading to DNA damage, cell cycle arrest, and apoptosis in various cancer cell lines. This research brief synthesizes the latest findings on CBL0137 hydrochloride, focusing on its molecular mechanisms, preclinical efficacy, and potential clinical applications.

In a 2023 study published in Nature Communications, researchers elucidated the structural basis of CBL0137's interaction with the FACT complex. Using cryo-EM and X-ray crystallography, the study revealed that CBL0137 binds to the SSRP1 subunit of FACT, inducing conformational changes that impair its chromatin remodeling activity. This disruption leads to widespread transcriptional dysregulation and genomic instability in cancer cells. Notably, the study also identified biomarkers predictive of CBL0137 sensitivity, such as low expression of the DNA repair protein BRCA1, which could guide patient stratification in clinical trials.

Preclinical evaluations of CBL0137 hydrochloride have demonstrated broad-spectrum antitumor activity across multiple cancer types, including glioblastoma, pancreatic cancer, and hematological malignancies. A 2022 study in Clinical Cancer Research reported that CBL0137 synergizes with PARP inhibitors in BRCA-deficient tumors by exacerbating DNA damage response defects. Additionally, CBL0137 showed efficacy in overcoming resistance to immune checkpoint inhibitors by modulating the tumor microenvironment, as evidenced by increased infiltration of cytotoxic T lymphocytes in syngeneic mouse models.

The pharmacokinetic profile of CBL0137 hydrochloride has been characterized in recent Phase I clinical trials (NCT04881032). Interim results presented at the 2023 ASCO Annual Meeting indicated favorable oral bioavailability and dose-proportional exposure, with manageable toxicity primarily consisting of grade 1-2 gastrointestinal events. Early signs of clinical activity were observed in patients with relapsed/refractory diffuse large B-cell lymphoma, supporting further investigation in Phase II studies.

Emerging research has also explored CBL0137's potential beyond oncology. A 2023 Cell Chemical Biology publication reported that CBL0137 can reactivate latent HIV-1 by disrupting the FACT-mediated maintenance of viral latency, suggesting applications in HIV eradication strategies. This multifunctionality highlights the compound's versatility as a pharmacological tool and therapeutic candidate.

In conclusion, CBL0137 hydrochloride represents a first-in-class FACT inhibitor with compelling preclinical data and emerging clinical validation. Its unique mechanism of action, combination potential with existing therapies, and expanding therapeutic indications position it as a promising candidate in the chemical biology and precision medicine landscape. Future research directions include optimizing combination regimens, validating predictive biomarkers, and exploring novel applications in non-oncological diseases.